![molecular formula C13H13BrN2O B5763596 2-(5-bromo-2-furyl)-1,3-dimethyl-2,3-dihydro-1H-benzimidazole](/img/structure/B5763596.png)
2-(5-bromo-2-furyl)-1,3-dimethyl-2,3-dihydro-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(5-bromo-2-furyl)-1,3-dimethyl-2,3-dihydro-1H-benzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in the areas of medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 2-(5-bromo-2-furyl)-1,3-dimethyl-2,3-dihydro-1H-benzimidazole is not fully understood. However, studies have shown that it inhibits the activity of enzymes such as COX-2 and lipoxygenase, which are involved in the inflammation process. It has also been reported to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
In vitro and in vivo studies have shown that this compound has anti-inflammatory, anti-cancer, and anti-microbial effects. It has been reported to inhibit the production of pro-inflammatory cytokines and induce apoptosis in cancer cells. It has also shown potential as an antibacterial and antifungal agent.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(5-bromo-2-furyl)-1,3-dimethyl-2,3-dihydro-1H-benzimidazole in lab experiments include its potential as a drug candidate for the treatment of various diseases, its ability to inhibit enzymes involved in the inflammation process, and its anti-microbial properties. However, the limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research on 2-(5-bromo-2-furyl)-1,3-dimethyl-2,3-dihydro-1H-benzimidazole. These include:
1. Investigating its potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and microbial infections.
2. Studying its mechanism of action to fully understand how it inhibits enzymes and induces apoptosis in cancer cells.
3. Evaluating its potential side effects and toxicity in animal models.
4. Developing new synthesis methods to improve the yield and purity of the compound.
5. Investigating its potential as a lead compound for the development of new drugs with improved efficacy and safety profiles.
Conclusion:
This compound is a chemical compound that has shown promising results in scientific research. Its potential applications in medicinal chemistry, biochemistry, and pharmacology make it a valuable compound for further investigation. However, more research is needed to fully understand its mechanism of action and potential side effects. The future directions for research on this compound are vast, and it has the potential to lead to the development of new drugs for the treatment of various diseases.
Synthesis Methods
The synthesis of 2-(5-bromo-2-furyl)-1,3-dimethyl-2,3-dihydro-1H-benzimidazole has been reported using various methods, including the condensation of 2-aminomethylfuran and 5-bromo-2-methylbenzaldehyde in the presence of acetic acid and refluxing in ethanol. Another method involves the reaction of 2-aminomethylfuran with 5-bromo-2-methylbenzaldehyde in the presence of acetic anhydride and a catalytic amount of p-toluenesulfonic acid. The yield of the compound varies depending on the method used.
Scientific Research Applications
2-(5-bromo-2-furyl)-1,3-dimethyl-2,3-dihydro-1H-benzimidazole has shown potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. In biochemistry, it has been investigated for its ability to inhibit enzymes such as COX-2 and lipoxygenase. In pharmacology, it has been evaluated for its potential as a drug candidate for the treatment of various diseases.
properties
IUPAC Name |
2-(5-bromofuran-2-yl)-1,3-dimethyl-2H-benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13BrN2O/c1-15-9-5-3-4-6-10(9)16(2)13(15)11-7-8-12(14)17-11/h3-8,13H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZQYUSRDQWHKRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(N(C2=CC=CC=C21)C)C3=CC=C(O3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.